Cas no 1806880-20-5 (5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine
• CAS No: 1806880-20-5
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4881687
• Update Time: 2025-06-14

5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-5(11)4(6(8)9)2-12-7(3)10/h2,6H,1H3
• InChI Key： JEAHJOCLFOECTB-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine

Comprehensive Overview of 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine (CAS No. 1806880-20-5)

5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine (CAS No. 1806880-20-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced small-molecule drugs and crop protection agents. Its structural features, including the fluoro and methyl groups, contribute to its reactivity and versatility in cross-coupling reactions, making it a valuable building block for medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation kinase inhibitors and antiviral agents, aligning with the growing focus on precision medicine and targeted therapies. The compound's iodo moiety also facilitates palladium-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis.

From an industrial perspective, 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine is often discussed in the context of high-value intermediates and custom synthesis. Its applications extend to material science, where its electron-withdrawing properties are exploited in designing organic electronic materials. The compound's CAS No. 1806880-20-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D.

One of the most intriguing aspects of 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine is its potential in drug discovery. With the rise of AI-driven molecular design, this compound has been flagged in virtual screening studies for its favorable ligand efficiency. Its difluoromethyl group is particularly noteworthy, as it mimics the bioisosteric properties of hydroxyl or carbonyl groups, a strategy increasingly adopted in fragment-based drug discovery.

Environmental and regulatory considerations also play a role in the compound's adoption. As industries shift toward greener alternatives, the synthesis and handling of 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine are being optimized to minimize hazardous waste. This aligns with global trends like REACH compliance and circular economy initiatives, further enhancing its appeal to responsible manufacturers.

In summary, 5-(Difluoromethyl)-2-fluoro-4-iodo-3-methylpyridine (CAS No. 1806880-20-5) represents a cutting-edge chemical entity with multifaceted applications. Its integration into innovative therapeutics and sustainable technologies underscores its importance in modern science. As research continues to uncover new uses, this compound is poised to remain a focal point in chemical innovation and industrial advancement.